(3β,20S)-20-Methyl-pregn-5-ene-3,21-diol 3-Acetate 21-Tosyl
(3β,20S)-20-Methyl-pregn-5-ene-3,21-diol 3-Acetate 21-Tosyl
Brand Name:
Vulcanchem
CAS No.:
120664-97-3
VCID:
VC0142202
InChI:
InChI=1S/C31H44O5S/c1-20-6-9-25(10-7-20)37(33,34)35-19-21(2)27-12-13-28-26-11-8-23-18-24(36-22(3)32)14-16-30(23,4)29(26)15-17-31(27,28)5/h6-10,21,24,26-29H,11-19H2,1-5H3/t21-,24+,26+,27-,28+,29+,30+,31-/m1/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)OC(=O)C)C)C
Molecular Formula:
C31H44O5S
Molecular Weight:
528.748
(3β,20S)-20-Methyl-pregn-5-ene-3,21-diol 3-Acetate 21-Tosyl
CAS No.: 120664-97-3
Reference Standards
VCID: VC0142202
Molecular Formula: C31H44O5S
Molecular Weight: 528.748
| CAS No. | 120664-97-3 |
|---|---|
| Product Name | (3β,20S)-20-Methyl-pregn-5-ene-3,21-diol 3-Acetate 21-Tosyl |
| Molecular Formula | C31H44O5S |
| Molecular Weight | 528.748 |
| IUPAC Name | [(3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S)-1-(4-methylphenyl)sulfonyloxypropan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C31H44O5S/c1-20-6-9-25(10-7-20)37(33,34)35-19-21(2)27-12-13-28-26-11-8-23-18-24(36-22(3)32)14-16-30(23,4)29(26)15-17-31(27,28)5/h6-10,21,24,26-29H,11-19H2,1-5H3/t21-,24+,26+,27-,28+,29+,30+,31-/m1/s1 |
| Standard InChIKey | YJIVKCVTWWRTED-CIMDZAPNSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)OC(=O)C)C)C |
| Synonyms | (3β,20S)-20-Methyl-pregn-5-ene-3,21-diol 3-Acetate 21-(4-Methylbenzenesulfonate) |
| PubChem Compound | 131667980 |
| Last Modified | Nov 11 2021 |
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